Cas no 881546-33-4 ((3R)-N-ETHYL-3-PIPERIDINECARBOXAMIDE)

• Product Name: (3R)-N-ETHYL-3-PIPERIDINECARBOXAMIDE
• CAS No: 881546-33-4
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• MDL: MFCD31560317
• CID: 3031040
• Update Time: 2025-10-30

(3R)-N-ETHYL-3-PIPERIDINECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• (3R)-N-ETHYL-3-PIPERIDINECARBOXAMIDE
• (3R)-N-Ethyl-3-piperidinecarboxamide HCl
• 3-Piperidinecarboxamide, N-ethyl-, (3R)-
• (3R)-N-Ethyl-3-piperidinecarboxamide hydrochloride

• MDL： MFCD31560317
• Inchi： 1S/C8H16N2O/c1-2-10-8(11)7-4-3-5-9-6-7/h7,9H,2-6H2,1H3,(H,10,11)/t7-/m1/s1
• InChI Key： GLKMZNSNCZDAGC-SSDOTTSWSA-N
• SMILES： N1CCC[C@@H](C(NCC)=O)C1

Additional information on (3R)-N-ETHYL-3-PIPERIDINECARBOXAMIDE

Recent Advances in the Study of (3R)-N-Ethyl-3-Piperidinecarboxamide (CAS: 881546-33-4)

In recent years, (3R)-N-Ethyl-3-Piperidinecarboxamide (CAS: 881546-33-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its unique structural and pharmacological properties, has been the subject of numerous studies aimed at exploring its potential therapeutic applications. The latest research highlights its role as a key intermediate in the synthesis of novel bioactive molecules and its potential as a modulator of specific biological targets.

Recent studies have focused on the synthesis and optimization of (3R)-N-Ethyl-3-Piperidinecarboxamide derivatives to enhance their bioavailability and target specificity. Advanced computational modeling and high-throughput screening techniques have been employed to identify the most promising candidates for further development. These efforts have yielded insights into the compound's mechanism of action, particularly its interaction with central nervous system (CNS) receptors, which may have implications for treating neurological disorders.

One of the most notable findings is the compound's potential application in the treatment of neurodegenerative diseases. Preclinical studies have demonstrated that (3R)-N-Ethyl-3-Piperidinecarboxamide derivatives exhibit neuroprotective effects by modulating glutamate receptors and reducing oxidative stress. These findings suggest a promising avenue for the development of new therapeutics for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neurological applications, (3R)-N-Ethyl-3-Piperidinecarboxamide has also been investigated for its anti-inflammatory and analgesic properties. Recent in vitro and in vivo studies have shown that certain derivatives of this compound can effectively inhibit pro-inflammatory cytokines and reduce pain sensitivity. These results underscore the compound's versatility and potential as a multi-target therapeutic agent.

The pharmacokinetic profile of (3R)-N-Ethyl-3-Piperidinecarboxamide has also been a focus of recent research. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) properties to better understand its behavior in biological systems. These investigations have revealed favorable pharmacokinetic characteristics, including good oral bioavailability and a relatively long half-life, which further support its potential as a drug candidate.

Despite these promising developments, challenges remain in the clinical translation of (3R)-N-Ethyl-3-Piperidinecarboxamide-based therapies. Issues such as dose optimization, potential side effects, and long-term safety need to be addressed through rigorous clinical trials. However, the growing body of evidence supporting its therapeutic potential makes it a compelling area of ongoing research.

In conclusion, (3R)-N-Ethyl-3-Piperidinecarboxamide (CAS: 881546-33-4) represents a promising compound with diverse therapeutic applications. Continued research into its derivatives and mechanisms of action will likely yield valuable insights and contribute to the development of novel treatments for a range of medical conditions. The integration of advanced technologies and interdisciplinary approaches will be crucial in unlocking its full potential in the field of chemical biology and medicine.